Cas no 33048-69-0 (Glyceryl Trioctadecanoate-d110)

• Product name: Glyceryl Trioctadecanoate-d110
• CAS No: 33048-69-0
• MF: C₅₇H₁₁₀O₆
• MW: 1002.15750551224
• CID: 294008
• PubChem ID: 90471552

Glyceryl Trioctadecanoate-d110 Chemical and Physical Properties

Names and Identifiers

• Octadecanoic-d35 acid,1,2,3-propanetriyl-d5 ester (9CI)
• Perdeuterio-glycerol trioctadecanoate
• Stearin-d35,tri- (8CI)
• [1,1,2,3,3-pentadeuterio-2,3-bis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-pentatriacontadeuteriooctadecanoyloxy)propyl] 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-pentatriacontadeuteriooctadecanoate
• GLYCERYL TRIOCTADECANOATE-D110
• 33048-69-0
• CS-0438538
• HY-127035S2
• Tristearin-d40
• Glyceryl Trioctadecanoate-d110

• Inchi： InChI=1S/C57H110O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h54H,4-53H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2,37D2,38D2,39D2,40D2,41D2,42D2,43D2,44D2,45D2,46D2,47D2,48D2,49D2,50D2,51D2,52D2,53D2,54D
• InChI Key： DCXXMTOCNZCJGO-FYQZPCQBSA-N
• SMILES： O=C(OC([2H])([2H])C([2H])(OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)C([2H])([2H])OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 1001.521
• Monoisotopic Mass: 1001.521
• Isotope Atom Count: 110
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 56
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.2
• Topological Polar Surface Area: 78.9A^2

Additional information on Glyceryl Trioctadecanoate-d110

Glyceryl Trioctadecanoate-d110: A Comprehensive Overview

Glyceryl Trioctadecanoate-d110, also known by its CAS number CAS No. 33048-69-0, is a specialized compound that has garnered significant attention in recent scientific research. This compound is a derivative of glycerol, a triol, and trioctadecanoic acid, making it a unique member of the glycerides family. The "d110" designation indicates the presence of deuterium atoms, which are isotopes of hydrogen, providing this compound with distinct physical and chemical properties.

The structure of Glyceryl Trioctadecanoate-d110 consists of a glycerol backbone with three long-chain fatty acid substituents. Each fatty acid chain is octadecanoic acid (C18H36O2), which contributes to the compound's stability and solubility properties. The incorporation of deuterium atoms enhances its utility in various applications, particularly in spectroscopy and isotopic labeling studies.

Recent studies have highlighted the potential of Glyceryl Trioctadecanoate-d110 in the field of biochemistry and pharmacology. Researchers have explored its role as a precursor in lipid synthesis and its ability to serve as a stable isotope for tracking metabolic pathways. This compound has also been utilized in neutron scattering experiments due to its high deuterium content, which facilitates precise measurements of molecular interactions.

In terms of synthesis, Glyceryl Trioctadecanoate-d110 is typically produced through esterification reactions involving glycerol and trioctadecanoic acid derivatives. The controlled incorporation of deuterium atoms requires meticulous reaction conditions to ensure isotopic purity. This process underscores the importance of advanced chemical engineering techniques in producing high-quality compounds for scientific research.

The application of Glyceryl Trioctadecanoate-d110 extends beyond laboratory settings. Its unique properties make it a valuable tool in the development of novel materials and pharmaceuticals. For instance, its long-chain fatty acids contribute to the formation of stable emulsions, which are essential in food additives and cosmetic products.

Moreover, recent advancements in analytical chemistry have enhanced our understanding of the compound's behavior under various environmental conditions. Studies have shown that Glyceryl Trioctadecanoate-d110 exhibits excellent thermal stability, making it suitable for high-temperature applications such as polymerization reactions and catalytic processes.

In conclusion, Glyceryl Trioctadecanoate-d110 (CAS No. 33048-69-0) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its isotopic characteristics and structural properties position it as an invaluable resource for researchers seeking to explore complex molecular systems and develop innovative solutions in the fields of chemistry, biology, and materials science.